Cas no 19357-45-0 (Pregn-4-ene-3,20-dione,17-(acetyloxy)-21-hydroxy-)

• Product Name: Pregn-4-ene-3,20-dione,17-(acetyloxy)-21-hydroxy-
• CAS No: 19357-45-0
• MF: C₂₃H₃₂O₅
• MW: 388.497187614441
• CID: 194416
• PubChem ID: 11876411
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17-(acetyloxy)-21-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-(acetyloxy)-21-hydroxy-
• [(8R,9S,10R,13S,14S,17R)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 17,21-dihydroxypregn-4-ene-3,20-dione 17-acetate
• Á,21-DIHYDROXYPREGNA-4-ENE-3,20-DIONE
• Cortexolon-acetat
• Cortexolon-acetat-(17)
• Cortexolone 17-acetate
• EINECS 242-991-4
• 17-Acetyloxy-21-hydroxypregnan-4-ene-3,20-dione
• 17,21-Dihydroxypregna-4-ene-3,20-dione 17-acetate
• (8R,9S,10R,13S,14S,17R)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• NS00026307
• DTXSID10172964
• 19357-45-0
• AKOS032430031
• SCHEMBL6565022

• Inchi： 1S/C23H32O5/c1-14(25)28-23(20(27)13-24)11-8-19-17-5-4-15-12-16(26)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,24H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1
• InChI Key： MNQKQGFLLDOCEI-JZTHCNPZSA-N
• SMILES： O(C(C)=O)[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 388.22500
• Monoisotopic Mass: 388.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67000
• LogP: 3.38160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids